Cas no 2248360-14-5 (Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate)

• Product Name: Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate
• CAS No: 2248360-14-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6499816
• PubChem ID: 137940704
• Update Time: 2025-06-15

Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248360-14-5
• Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate
• EN300-6507891
• ethyl 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzoate

• Inchi： 1S/C13H15N3O2/c1-2-18-13(17)11-5-3-4-10(6-11)8-16-9-12(14)7-15-16/h3-7,9H,2,8,14H2,1H3
• InChI Key： DHKLSJQMBLYLTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CN1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate

Comprehensive Overview of Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate (CAS No. 2248360-14-5)

Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate (CAS No. 2248360-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-aminopyrazole moiety, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a benzoate ester with an aminopyrazole group, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS number 2248360-14-5 is a critical identifier for researchers and suppliers, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Users frequently search for "Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate synthesis" or "applications of CAS 2248360-14-5," reflecting its relevance in modern scientific workflows.

From a structural perspective, the ethyl benzoate core provides stability and lipophilicity, while the 4-aminopyrazole group introduces hydrogen-bonding capabilities—a feature exploited in designing kinase inhibitors and antimicrobial agents. This dual functionality positions the compound as a valuable scaffold in medicinal chemistry, particularly for targeting protein-protein interactions. Discussions on platforms like ResearchGate often highlight its role in fragment-based drug design (FBDD).

In agrochemical applications, Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate is explored for developing novel pesticides with improved environmental profiles. Searches for "biodegradable agrochemical intermediates" often lead to compounds like this, underscoring the industry's shift toward eco-friendly solutions. Analytical techniques such as HPLC and LC-MS are routinely employed to validate its purity, a topic frequently queried by quality control professionals.

The synthesis of CAS 2248360-14-5 typically involves condensation reactions under mild conditions, aligning with green chemistry principles. Researchers emphasize optimizing yields while minimizing hazardous byproducts—a priority reflected in search queries like "solvent-free synthesis of ethyl benzoate derivatives." Patent databases reveal its inclusion in proprietary formulations, further validating its industrial utility.

As the scientific community increasingly adopts machine learning for compound optimization, Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate serves as a test case for predictive modeling. Its well-defined physicochemical properties (e.g., logP, polar surface area) make it a candidate for QSAR studies, a niche yet growing search topic. Collaborative platforms like PubChem and SciFinder provide extensive data on its spectral characteristics, aiding interdisciplinary research.

In summary, Ethyl 3-[(4-aminopyrazol-1-yl)methyl]benzoate (CAS No. 2248360-14-5) exemplifies the convergence of traditional organic chemistry with cutting-edge applications. Its adaptability across pharmaceuticals, agrochemicals, and computational chemistry ensures sustained relevance, driven by both academic curiosity and industrial demand. Future studies may explore its enantioselective synthesis or hybrid derivatives, addressing emerging search trends like "chiral aminopyrazole building blocks."